Cas no 1803595-21-2 (3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride)

• Product Name: 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride
• CAS No: 1803595-21-2
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD28505929
• CID: 4617049
• PubChem ID: 119031405
• Update Time: 2025-11-02

3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride

• MDL： MFCD28505929
• Inchi： 1S/C13H13NO2.ClH/c1-9(13(15)16)6-11-8-14-7-10-4-2-3-5-12(10)11;/h2-5,7-9H,6H2,1H3,(H,15,16);1H
• InChI Key： DYCBOAOKUZQUTI-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC2C=CC=CC1=2)C(C)C(=O)O.Cl

Additional information on 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride

Comprehensive Overview of 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride (CAS No. 1803595-21-2)

3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride (CAS No. 1803595-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline backbone and methylpropanoic acid moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and medicinal chemistry applications.

The molecular structure of 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride features a fused bicyclic isoquinoline ring system, which is known for its versatility in interacting with biological targets. Researchers are increasingly exploring this compound for its potential in modulating enzyme activity and receptor binding, particularly in the context of neurodegenerative diseases and inflammatory disorders. These areas are currently among the most searched topics in AI-driven drug discovery platforms, reflecting the growing demand for innovative therapeutic agents.

One of the key advantages of 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride is its compatibility with modern high-throughput screening (HTS) techniques. As the pharmaceutical industry shifts toward precision medicine and personalized therapies, compounds like this are being rigorously evaluated for their efficacy and safety profiles. Recent studies have highlighted its role in the development of small-molecule inhibitors, a hot topic in cancer research and autoimmune disease treatment.

From a synthetic chemistry perspective, the preparation of 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride involves multi-step organic reactions, including cyclization and ester hydrolysis. These processes are frequently discussed in green chemistry forums, as researchers seek to minimize environmental impact while maintaining high yields. The compound’s stability under various pH conditions also makes it a subject of interest in formulation science, another trending area in pharmaceutical SEO queries.

The market for 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride is expanding, driven by its applications in drug discovery and academic research. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the rising demand from biotechnology startups and established pharmaceutical companies alike. Analysts note that its relevance in AI-augmented molecular design projects has further boosted its commercial visibility.

In summary, 3-(isoquinolin-4-yl)-2-methylpropanoic acid hydrochloride (CAS No. 1803595-21-2) represents a compelling case study at the intersection of medicinal chemistry and cutting-edge therapeutics. Its structural features and functional adaptability align with current research trends, including machine learning in drug development and targeted therapy optimization. As scientific inquiries into this compound continue to grow, it is poised to remain a focal point in both laboratory investigations and industry discussions.